3-iodo-1-methyl-5-(trifluoromethyl)-1H-indazole

• Molecular Formula: C9H6F3IN2
• Molecular Weight: 326.06 g/mol
• IUPAC Name: 3-iodo-1-methyl-5-(trifluoromethyl)indazole
• InChI: InChI=1S/C9H6F3IN2/c1-15-7-3-2-5(9(10,11)12)4-6(7)8(13)14-15/h2-4H,1H3
• InChI Key: BQZGMKLENGIXRF-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)C(F)(F)F)C(=N1)I

Description

3-iodo-1-methyl-5-(trifluoromethyl)-1H-indazole is a useful research compound. Its molecular formula is C9H6F3IN2 and its molecular weight is 326.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-iodo-5-(trifluoromethyl)-1H-indazole (4.0 g, 12.8 mmol) in THF (80 mL) was added t-BuOK (2.0 g, 17.9 mmol) slowly at 0° C. and mixture stirred for 30 minutes, iodomethane (1.1 mL, 17.9 mmol) was added at 0° C., then warmed to room temperature and stirred for 1.5 hours, quenched with water (30 mL) and extracted with EtOAc (3×30 mL), the organic layer was dried over Na2SO4 and concentrated under reduced pressure. The crude product was washed with ether (5 mL) and filtered to give 3-iodo-1-methyl-5-(trifluoromethyl)-1H-indazole (3.3 g, 79.3%) as a white solid. LCMS: (M+H)+=327.